Cas no 109719-81-5 (1,2,3,6,7,8-Hexachloro13C12dibenzodioxin)

• Product name: 1,2,3,6,7,8-Hexachloro13C12dibenzodioxin
• CAS No: 109719-81-5
• MF: C₁₂H₂Cl₆O₂
• MW: 402.772935390472
• CID: 230514
• PubChem ID: 184111

1,2,3,6,7,8-Hexachloro13C12dibenzodioxin Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-13C12,1,2,3,6,7,8-hexachloro- (9CI)
• 1,2,3,6,7,8-hexachloro(~13~C_12_)oxanthrene
• 1,2,3,6,7,8-hexachlorodibenzo-p-dioxin
• C-131,2,3,6,7,8-HxCDD
• DTXSID00911304
• 109719-81-5
• 1,2,3,6,7,8-Hexachloro[13C12]dibenzodioxin
• NS00066907
• 1,2,3,6,7,8-HxCDD-13C12
• 1,2,3,6,7,8-Hexachloro13C12dibenzodioxin

• Inchi： InChI=1S/C12H2Cl6O2/c13-3-1-5-11(9(17)7(3)15)20-6-2-4(14)8(16)10(18)12(6)19-5/h1-2H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChI Key： YCLUIPQDHHPDJJ-WCGVKTIYSA-N
• SMILES： Cl[13C]1[13CH]=[13C]2O[13C]3=[13C](Cl)[13C](Cl)=[13C](Cl)[13CH]=[13C]3O[13C]2=[13C](Cl)[13C]=1Cl

Computed Properties

• Exact Mass: 401.856
• Monoisotopic Mass: 399.859
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.777
• Refractive Index: 1.666

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins

Additional information on 1,2,3,6,7,8-Hexachloro13C12dibenzodioxin

1,2,3,6,7,8-Hexachloro-13C12-Dibenzodioxin (CAS No. 109719-81-5): An Overview of Its Structure, Properties, and Applications

1,2,3,6,7,8-Hexachloro-13C12-dibenzodioxin (CAS No. 109719-81-5) is a highly chlorinated derivative of dibenzodioxin, a class of compounds known for their environmental persistence and potential toxicity. This compound is of significant interest in the fields of environmental chemistry and toxicology due to its complex structure and the challenges it poses in terms of detection and analysis.

The molecular formula of 1,2,3,6,7,8-Hexachloro-13C12-dibenzodioxin is C₁₂H₄Cl₆O₂, and it has a molecular weight of approximately 404.85 g/mol. The compound is characterized by its highly substituted aromatic rings and the presence of six chlorine atoms. The specific isotope labeling with ¹³C at the 12th position makes it a valuable tool in analytical chemistry for tracing and quantifying this compound in various matrices.

In recent years, significant advancements have been made in understanding the behavior and fate of chlorinated dibenzodioxins in the environment. Research has shown that these compounds can persist for extended periods in soil and water systems due to their low volatility and high resistance to biodegradation. This persistence poses challenges for environmental monitoring and remediation efforts.

The structural complexity of 1,2,3,6,7,8-Hexachloro-13C12-dibenzodioxin has led to the development of advanced analytical techniques for its detection and quantification. High-resolution mass spectrometry (HRMS) and gas chromatography-mass spectrometry (GC-MS) are commonly employed methods for analyzing this compound in environmental samples. These techniques provide high sensitivity and specificity, enabling researchers to detect trace levels of the compound even in complex matrices.

Beyond its environmental significance, 1,2,3,6,7,8-Hexachloro-13C12-dibenzodioxin has also been studied for its potential biological effects. Research has shown that chlorinated dibenzodioxins can interact with various cellular receptors and signaling pathways, leading to a range of biological responses. For instance, these compounds have been implicated in disrupting endocrine function and causing oxidative stress in living organisms.

The use of isotopically labeled compounds like 1,2,3,6,7,8-Hexachloro-13C12-dibenzodioxin has revolutionized the field of environmental toxicology by providing a means to track the fate and transport of these compounds in biological systems. This approach has been instrumental in elucidating the mechanisms by which chlorinated dibenzodioxins exert their toxic effects and in developing strategies to mitigate their environmental impact.

In conclusion, 1,2,3,6,7,8-Hexachloro-13C12-dibenzodioxin (CAS No. 109719-81-5) is a complex and highly substituted compound with significant implications for environmental chemistry and toxicology. Its unique properties make it a valuable subject of research for understanding the behavior and effects of chlorinated dibenzodioxins in various contexts. Ongoing studies continue to shed light on the mechanisms underlying its persistence and toxicity, contributing to the development of more effective monitoring and remediation strategies.